Cas no 1422773-18-9 (1-Iodoimidazo1,5-apyridine)

• Product Name: 1-Iodoimidazo1,5-apyridine
• CAS No: 1422773-18-9
• MF: C₇H₅IN₂
• MW: 244.032473325729
• MDL: MFCD26516626
• CID: 4603509
• PubChem ID: 71279920
• Update Time: 2025-10-29

1-Iodoimidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 1-Iodoimidazo[1,5-a]pyridine
• 1-iodo-imidazo[1,5-a]pyridine
• DDAJSPWQQIHUCH-UHFFFAOYSA-N
• Imidazo[1,5-a]pyridine, 1-iodo-
• FCH2429868
• SY233335
• AK671232
• AX8328122
• SCHEMBL14737728
• 1422773-18-9
• AKOS030623183
• MFCD26516626
• EN300-7673557
• DS-19959
• DB-116134
• CS-0145135
• AC1340
• 1-Iodoimidazo1,5-apyridine

• MDL： MFCD26516626
• Inchi： 1S/C7H5IN2/c8-7-6-3-1-2-4-10(6)5-9-7/h1-5H
• InChI Key： DDAJSPWQQIHUCH-UHFFFAOYSA-N
• SMILES： IC1=C2C=CC=CN2C=N1

Computed Properties

• Exact Mass: 243.94975g/mol
• Monoisotopic Mass: 243.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 2.5

Additional information on 1-Iodoimidazo1,5-apyridine

Comprehensive Overview of 1-Iodoimidazo[1,5-a]pyridine (CAS No. 1422773-18-9): Properties, Applications, and Industry Relevance

1-Iodoimidazo[1,5-a]pyridine (CAS 1422773-18-9) is a halogenated heterocyclic compound gaining traction in pharmaceutical and material science research due to its unique structural properties. As a derivative of imidazopyridine, this iodo-substituted variant serves as a versatile building block for cross-coupling reactions, particularly in palladium-catalyzed syntheses like Suzuki-Miyaura or Buchwald-Hartwig reactions. Its molecular framework combines the electron-rich imidazole ring with the aromatic pyridine system, enabling tailored modifications for drug discovery and functional materials.

Recent studies highlight the compound's role in developing kinase inhibitors and GPCR-targeted therapeutics, addressing trending research areas such as cancer immunotherapy and neurodegenerative disease treatment. The iodine atom at the 1-position provides an optimal leaving group for nucleophilic substitutions, making 1422773-18-9 a preferred intermediate over bromo/chloro analogs in precision synthesis. Analytical data from HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and stability under inert conditions, meeting stringent GMP standards for preclinical development.

In material science, researchers leverage 1-Iodoimidazo[1,5-a]pyridine to construct organic semiconductors for OLED devices, responding to the global demand for energy-efficient displays. Its planar conjugated system facilitates π-stacking interactions critical for charge transport, while the iodine moiety enables post-functionalization of polymer backbones. This dual applicability aligns with the sustainable chemistry movement, as the compound's synthetic pathways now incorporate green solvent alternatives like cyclopentyl methyl ether (CPME).

Supply chain analytics reveal growing procurement of CAS 1422773-18-9 by contract research organizations (CROs) and academic laboratories, particularly in North America and APAC regions. Storage recommendations emphasize protection from light at 2-8°C in amber glass containers, with shelf-life extension possible through argon purging techniques. Regulatory databases confirm its non-hazardous classification under standard handling protocols, though glove box use is advised for moisture-sensitive applications.

The compound's structure-activity relationships (SAR) are under investigation for antiviral drug development, coinciding with heightened interest in broad-spectrum antivirals post-pandemic. Computational models predict favorable ADME properties for derivatives, with particular attention to blood-brain barrier permeability for CNS targets. Patent landscapes show a 40% increase in filings referencing imidazopyridine scaffolds since 2020, indicating sustained industrial interest.

For synthetic chemists, 1-Iodoimidazo[1,5-a]pyridine offers distinct advantages in late-stage functionalization strategies compared to similar halides. Kinetic studies demonstrate faster oxidative addition rates with Pd(PPh3)4 catalysts than bromo analogs, reducing reaction times in parallel synthesis workflows. These characteristics position 1422773-18-9 as a strategic asset in combinatorial chemistry libraries for high-throughput screening.

Emerging applications include its use as a precursor for PET radiotracers when isotopically labeled, addressing the diagnostic imaging market's expansion. The compound's logP value (2.1±0.3) and aqueous solubility profile make it suitable for formulation development, with ongoing studies exploring nanocarrier delivery systems. These multidisciplinary applications reflect the compound's growing importance in bridging chemical biology and materials engineering innovation.